Cas no 202114-47-4 (D-Ribose-13C5)

• Product Name: D-Ribose-13C5
• CAS No: 202114-47-4
• MF: C₅H₁₀O₅
• MW: 155.093176364899
• CID: 253770
• PubChem ID: 71772288
• Update Time: 2025-06-24

D-Ribose-13C5 Chemical and Physical Properties

Names and Identifiers

• D-Ribose-13C5 (9CI)
• D-[UL-13C5]RIBOSE
• D-Ribose-13C5
• D-Ribose-13C5
• UL-13C5]-D-Ribose
• D-Ribose-13C5, 99 atom % 13C, 99%
• (3R,4R,5R)-(2,3,4,5,6-13C5)oxane-2,3,4,5-tetrol
• J-013125
• 202114-47-4

• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5?/m1/s1/i1+1,2+1,3+1,4+1,5+1
• InChI Key： SRBFZHDQGSBBOR-UWNVARNQSA-N
• SMILES： O1[13CH2][13C@H]([13C@H]([13C@H]([13CH]1O)O)O)O

Computed Properties

• Exact Mass: 155.07000
• Monoisotopic Mass: 155.07
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: -2.5

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 87-89oC
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Methanol (Slightly, Heated), Water (Slightly)
• PSA: 90.15000
• LogP: -2.58230
• Vapor Pressure: Not available

D-Ribose-13C5 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Ribose-13C5

D-Ribose-13C5: A Comprehensive Overview in Modern Chemical and Biomedical Research

D-Ribose-13C5, a stable isotope-labeled derivative of ribose, represents a significant advancement in the field of biochemical research and pharmaceutical development. With a unique Chemical Abstracts Service (CAS) number 202114-47-4, this compound has garnered considerable attention due to its versatile applications in metabolic studies, drug metabolism, and diagnostic imaging. The incorporation of the 13C isotope into the ribose backbone not only enhances its utility in NMR spectroscopy but also opens new avenues for understanding cellular energy metabolism and enzyme kinetics.

The structural integrity of D-Ribose-13C5 is characterized by its five-carbon sugar moiety, which is a fundamental component of nucleotides and coenzymes. The 13C labeling at specific positions allows researchers to trace metabolic pathways with high precision, making it an invaluable tool in systems biology. Recent studies have highlighted its role in elucidating the pathways involved in glycolysis and gluconeogenesis, particularly in cancer cells where these processes are often dysregulated.

In the realm of drug development, D-Ribose-13C5 has been employed as an internal standard in mass spectrometry analyses to quantify ribose-containing metabolites. Its high isotopic purity ensures minimal interference from endogenous compounds, thereby improving the accuracy of metabolic flux analysis. Furthermore, the compound’s stability under various experimental conditions makes it suitable for long-term studies involving dynamic metabolic processes.

One of the most compelling applications of D-Ribose-13C5 is in positron emission tomography (PET) imaging. The 13C labeled ribose can be incorporated into nucleoside analogs that are used as tracers to visualize biological processes non-invasively. For instance, PET scans using D-Ribose-13C5-labeled glucose analogs have shown promise in detecting tumor hypoxia and assessing tumor metabolism. These findings are particularly relevant in oncology, where understanding metabolic alterations can lead to more effective therapeutic strategies.

Recent advancements in synthetic chemistry have enabled the scalable production of high-purity D-Ribose-13C5, making it more accessible for academic and industrial research. Techniques such as chiral catalysis and enantioselective synthesis have been optimized to ensure the correct stereochemistry and isotopic enrichment. This progress underscores the compound’s growing importance in both basic and applied research.

The biochemical significance of D-Ribose-13C5 extends beyond its use as a metabolic tracer. It has been explored as a potential therapeutic agent in conditions associated with energy deficits, such as chronic fatigue syndrome and myocardial ischemia. Preclinical studies suggest that D-Ribose-13C5 supplementation may help replenish depleted nucleotide pools, thereby improving cellular energy homeostasis. While clinical trials are still ongoing, preliminary results are encouraging and warrant further investigation.

From a regulatory perspective, D-Ribose-13C5 is classified as a research chemical rather than a pharmaceutical product. However, its potential therapeutic applications have prompted regulatory agencies to consider its future role in medical research. The compound’s safety profile has been evaluated through various toxicity studies, which indicate that it is well-tolerated at relevant concentrations. Nevertheless, rigorous testing is essential before it can be approved for clinical use.

The integration of D-Ribose-13C5 into high-throughput screening platforms has also accelerated drug discovery efforts. By serving as a substrate or intermediate, it aids in identifying novel enzymes and pathways involved in carbohydrate metabolism. This approach has led to the discovery of several promising candidates for anti-cancer and anti-inflammatory drugs. The compound’s versatility underscores its value as a tool in synthetic biology and medicinal chemistry.

Future directions for D-Ribose-13C5 research include exploring its interactions with other metabolites and enzymes using computational modeling techniques. Advanced computational methods can predict binding affinities and enzyme kinetics, providing insights into its mechanism of action. Additionally, combining experimental data with computational simulations will enhance our understanding of how D-Ribose-13C5 influences metabolic networks.

The environmental impact of producing and utilizing D-Ribose-13C5 is another area of growing interest. Sustainable synthetic routes that minimize waste and energy consumption are being developed to align with green chemistry principles. These efforts aim to reduce the ecological footprint of chemical synthesis while maintaining high product quality.

In conclusion, D-Ribose-13C5 (CAS no. 202114-47-4) is a multifaceted compound with far-reaching implications in biochemical research and drug development. Its unique properties make it an indispensable tool for studying metabolic pathways, enzyme kinetics, and disease mechanisms. As scientific understanding evolves, so too will the applications of this remarkable compound, solidifying its place as a cornerstone of modern chemical and biomedical research.